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Compound of Interest

Compound Name: (Allyloxy)benzyl alcohol

Cat. No.: B15341090 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the spectroscopic properties and synthesis

of 4-(Allyloxy)benzyl alcohol, also known as 4-(2-propen-1-yloxy)benzenemethanol. This

compound serves as a valuable building block in organic synthesis and drug discovery. This

document outlines its key spectroscopic characteristics, a detailed experimental protocol for its

preparation, and visual representations of the synthetic workflow.

Spectroscopic Data
The following tables summarize the available nuclear magnetic resonance (NMR) data for 4-

(Allyloxy)benzyl alcohol. It is important to note that comprehensive experimental infrared (IR)

and mass spectrometry (MS) data for this specific molecule are not readily available in the

public domain literature.

Table 1: ¹H NMR Spectroscopic Data for 4-(Allyloxy)benzyl Alcohol
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Chemical Shift
(δ) ppm

Multiplicity
Coupling
Constant (J)
Hz

Number of
Protons

Assignment

7.26 d 8.4 2H
Ar-H (ortho to

CH₂OH)

6.88 (approx.) m - 2H
Ar-H (ortho to O-

allyl)

6.08 ddt 17.2, 10.5, 5.3 1H -O-CH₂-CH=CH₂

5.38 ddq 46.7, 10.5, 1.5 2H -O-CH₂-CH=CH₂

4.54 dd 4.1, 2.8 4H
Ar-CH₂-OH and -

O-CH₂-CH=CH₂

Solvent: CDCl₃, Spectrometer Frequency: 400 MHz

Table 2: ¹³C NMR Spectroscopic Data for 4-(Allyloxy)benzyl Alcohol

Chemical Shift (δ) ppm Assignment

158.09 C-O-allyl

133.39 Ar-C (ipso to CH₂OH)

133.32 -O-CH₂-CH=CH₂

128.62 Ar-CH (ortho to CH₂OH)

117.70 -O-CH₂-CH=CH₂

114.74 Ar-CH (ortho to O-allyl)

68.85 -O-CH₂-CH=CH₂

64.68 Ar-CH₂-OH

Solvent: CDCl₃, Spectrometer Frequency: 101 MHz
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Experimental Protocols
The synthesis of 4-(Allyloxy)benzyl alcohol can be readily achieved via a Williamson ether

synthesis. This method involves the reaction of 4-hydroxybenzyl alcohol with an allyl halide in

the presence of a base.

Synthesis of 4-(Allyloxy)benzyl Alcohol
Materials:

4-Hydroxybenzyl alcohol

Allyl bromide

Potassium carbonate (K₂CO₃)

Acetone (anhydrous)

Diethyl ether

Saturated aqueous sodium bicarbonate (NaHCO₃) solution

Brine (saturated aqueous NaCl solution)

Anhydrous magnesium sulfate (MgSO₄)

Silica gel for column chromatography

Hexane

Ethyl acetate

Procedure:

To a stirred solution of 4-hydroxybenzyl alcohol (1.0 eq) in anhydrous acetone, add

potassium carbonate (1.5 eq).

To this suspension, add allyl bromide (1.2 eq) dropwise at room temperature.
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Heat the reaction mixture to reflux and monitor the reaction progress by thin-layer

chromatography (TLC).

Upon completion, cool the mixture to room temperature and filter off the inorganic salts.

Concentrate the filtrate under reduced pressure to obtain the crude product.

Dissolve the crude product in diethyl ether and wash sequentially with saturated aqueous

NaHCO₃ solution and brine.

Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced

pressure.

Purify the residue by silica gel column chromatography using a hexane-ethyl acetate

gradient to afford pure 4-(allyloxy)benzyl alcohol.

Spectroscopic Analysis
Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectra are recorded on a

400 MHz or 500 MHz spectrometer. Samples are dissolved in deuterated chloroform (CDCl₃)

with tetramethylsilane (TMS) as an internal standard.

Infrared (IR) Spectroscopy: IR spectra can be obtained using a Fourier-transform infrared

(FTIR) spectrometer. The sample can be analyzed as a thin film on a salt plate (NaCl or KBr) or

as a KBr pellet.

Mass Spectrometry (MS): Mass spectral data can be acquired using an electron ionization (EI)

or electrospray ionization (ESI) mass spectrometer.

Visualizations
The following diagrams illustrate the synthetic pathway and a general experimental workflow for

the preparation and analysis of 4-(Allyloxy)benzyl alcohol.
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Caption: Synthetic pathway for 4-(Allyloxy)benzyl alcohol.
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Caption: General experimental workflow.

To cite this document: BenchChem. [Spectroscopic Analysis of 4-(Allyloxy)benzyl Alcohol: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15341090#spectroscopic-analysis-of-allyloxy-benzyl-
alcohol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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